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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the preparation of biological and material
samples embedded in Quetol 651 resin for subsequent ultramicrotomy and analysis by
transmission electron microscopy (TEM). Quetol 651 is a water-miscible, low-viscosity epoxy
resin that facilitates excellent infiltration and embedding, yielding light-colored blocks suitable
for high-quality sectioning.[1][2][3] Its low viscosity of 15 cps at 25°C ensures easy handling
and complete penetration into specimens.[3][4]

Key Advantages of Quetol 651.:

e Low Viscosity: Allows for thorough infiltration of samples, which is particularly advantageous
for dense or woody tissues.[3][4][5]

o Water Miscibility: Can be used as a dehydrating agent, potentially simplifying the preparation
workflow.[3][4][5]

o Excellent Sectioning Properties: Cured blocks are of appropriate hardness for producing
high-quality semi-thin and ultrathin sections.[3][6]
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e Low Electron Scattering: Results in good contrast in the electron microscope.[3][4]

Experimental Protocols

The following protocols outline the standard procedure for sample fixation, dehydration,
infiltration, embedding, and polymerization using a Quetol 651-based resin mixture.

Resin Mixture Formulation

A commonly recommended formulation for the Quetol 651 resin mixture is detailed below. The
hardness of the final block can be adjusted by altering the ratio of Quetol 651 to Nonenyl
Succinic Anhydride (NSA).[3][4]

Component Volume (mL) Purpose
Quetol 651 35 Epoxy Resin
Nonenyl Succinic Anhydride

54 Hardener
(NSA)
Nadic Methyl Anhydride (NMA) 11 Hardener
DMP-30 15-2.0 Accelerator

Table 1: Standard Quetol 651 Resin Mixture Formulation.[3][4]
Preparation:

e Thoroughly mix Quetol 651, NSA, and NMA in a disposable beaker.
e Add DMP-30 and mix vigorously until the solution is homogeneous.

o Use the mixture promptly after preparation.

Sample Preparation and Fixation

Proper fixation is critical for preserving the ultrastructure of the specimen.

e Primary Fixation: Fix small tissue samples (approximately 2x2x1 mm) in a buffered aldehyde
solution (e.g., 2.5% glutaraldehyde in 0.1 M phosphate buffer) for 2 hours at room
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temperature.[3][5]

e Washing: Wash the samples in a non-phosphate buffer.[3]

o Post-fixation: Post-fix in buffered 1% osmium tetroxide solution for 1 hour to enhance
contrast and preserve lipids.[3][5]

e Washing: Wash the samples again in a non-phosphate buffer.[3]

e (Optional) En Bloc Staining: Stain with aqueous uranyl acetate.[3]

Dehydration and Infiltration

The low viscosity of Quetol 651 allows for efficient dehydration and infiltration.[3] n-Butyl
glycidyl ether (n-BGE) can be used as an auxiliary to infiltration.[3][4] All steps should be
carried out on a shaker at room temperature.[3][4]

Step Duration (minutes)
Dehydrating Agent / n-BGE (1:1) 30

100% n-BGE 30

n-BGE / Quetol 651 Mixture (1:1) 60 - 120

Pure Quetol 651 Mixture 120 - 180

Table 2: Dehydration and Infiltration Schedule.[3][4]

Alternatively, for some plant tissues, dehydration can be performed using 100% Quetol 651
directly, eliminating the need for dehydrating solvents.[5]

Embedding and Polymerization

o Embedding: Place the infiltrated specimens into embedding capsules (e.g., gelatin or
polyethylene) and fill with fresh Quetol 651 resin mixture.[3]

 Orientation: Orient the samples as required for sectioning.
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» Polymerization: Cure the capsules in an oven at 60°C for approximately 24 hours.[3][4] For
some specific applications, a shorter curing time at a higher temperature (e.g., 90 minutes at
90°C) may be optimal.[5] The resulting blocks should be light yellow and suitable for
sectioning at 20°C.[3][4]

Trimming and Sectioning

e Trimming: Trim the polymerized block face to the desired size, typically creating a trapezoid
shape to facilitate ribbon formation during sectioning. The sample size is often around 2x2
mm for mounting on a 3 mm diameter grid.[3]

e Semi-thin Sectioning: Cut semi-thin sections (0.2 - 1 um) for light microscopy to identify the
area of interest.[3][6]

 Ultrathin Sectioning: Proceed with ultrathin sectioning (typically 50-100 nm) for TEM
analysis.[7]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for preparing Quetol 651
blocks.
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Parameter Value Reference(s)
Resin Mixture

Quetol 651 35mL [3114]

NSA 54 mL [3]14]

NMA 11 mL [3]14]

DMP-30 1.5-2.0mL [31[4]

Physical Properties

Viscosity of Quetol 651

15 cps at 25°C

[3]4]

Curing Conditions

Standard Temperature

60°C

[3]4]

Standard Duration

~24 hours

[3]4]

Alternative for Woody Tissue

90°C for 90 minutes

[5]

Sectioning
Semi-thin Section Thickness 0.2-3um [3][6]
Ultrathin Section Thickness 50 - 100 nm [7]

Table 3: Summary of Quantitative Parameters.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for preparing Quetol 651 embedded

blocks for ultramicrotomy.
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Quetol 651 block preparation workflow for ultramicrotomy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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